Cas no 2137563-29-0 ((butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine)

• Product Name: (butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine
• CAS No: 2137563-29-0
• MF: C₁₄H₁₈IN₃
• MW: 355.21729516983
• CID: 5609013
• PubChem ID: 165955470
• Update Time: 2025-10-28

(butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• (butan-2-yl)({[3-(4-iodo-1H-pyrazol-1-yl)phenyl]methyl})amine
• 2137563-29-0
• EN300-844359
• (butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine

• Inchi： 1S/C14H18IN3/c1-3-11(2)16-8-12-5-4-6-14(7-12)18-10-13(15)9-17-18/h4-7,9-11,16H,3,8H2,1-2H3
• InChI Key： YBEUNZNEFYEYAI-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1=CC=CC(=C1)CNC(C)CC

Computed Properties

• Exact Mass: 355.05455g/mol
• Monoisotopic Mass: 355.05455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.8Ų

Additional information on (butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine

(Butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine (CAS No. 2137563-29-0): An Emerging Compound in Medicinal Chemistry

(Butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine, with the CAS number 2137563-29-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as pyrazoles, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of (butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine is characterized by a pyrazole ring substituted with an iodo group and a phenylmethyl moiety, along with a butan-2-yl group. The presence of the iodo substituent is particularly noteworthy, as it can significantly influence the compound's pharmacological properties and bioavailability. Recent studies have shown that iodinated compounds often exhibit enhanced binding affinities to specific receptors and enzymes, making them valuable candidates for drug development.

In the context of medicinal chemistry, (butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine has been investigated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its activity against various cancer cell lines. Preliminary in vitro studies have demonstrated that this compound exhibits significant cytotoxic effects on human breast cancer cells (MCF-7) and colorectal cancer cells (HCT116). The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways.

Beyond its anticancer properties, (butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects in models of inflammatory diseases. In one study, the compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine have also been studied to assess its suitability for further development. Initial data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug candidates. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In terms of safety, preclinical toxicity studies have shown that (butan-2-yl)({3-(4-iodo-1H-pyrazol-1-yl)phenylmethyl})amine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments will be required before it can advance to clinical trials. These assessments will include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

The synthesis of (butan-2-y l)({3-(4 -iod o - 1 H -pyr az ol - 1 - yl ) phen ylm eth yl })am ine has been optimized using modern synthetic methods to ensure high yields and purity. The most common synthetic route involves the coupling of an appropriately substituted pyrazole derivative with an iodo-substituted benzaldehyde followed by reductive amination with butanamine. This approach allows for efficient scale-up and production of the compound for preclinical and clinical studies.

In conclusion, (butan - 2 - yl ) ({ 3 -( 4 - iodo - 1 H - pyr az ol - 1 - yl ) phen ylm eth yl })am ine (CAS No. 2137563 - 29 - 0 ) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential therapeutic applications and optimize its structure for improved efficacy and safety. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable tool in the treatment of various diseases.